Cas no 15206-70-9 (Isobutyl 2-hydroxy-5-iodobenzoate)

Isobutyl 2-hydroxy-5-iodobenzoate structure
15206-70-9 structure
Product Name:Isobutyl 2-hydroxy-5-iodobenzoate
CAS No:15206-70-9
MF:C11H13IO3
MW:320.123595952988
CID:1030736
PubChem ID:19423370
Update Time:2025-04-20

Isobutyl 2-hydroxy-5-iodobenzoate Chemical and Physical Properties

Names and Identifiers

    • Isobutyl 2-hydroxy-5-iodobenzoate
    • LogP
    • 2-methylpropyl 2-hydroxy-5-iodobenzoate
    • A809255
    • Isobutyl2-hydroxy-5-iodobenzoate
    • QOIIQYGCRPHBQJ-UHFFFAOYSA-N
    • isobutyl 2-hydroxy-5-iodo-benzoate
    • AKOS015841689
    • 15206-70-9
    • SCHEMBL8068191
    • DTXSID60598695
    • DB-063927
    • Inchi: 1S/C11H13IO3/c1-7(2)6-15-11(14)9-5-8(12)3-4-10(9)13/h3-5,7,13H,6H2,1-2H3
    • InChI Key: QOIIQYGCRPHBQJ-UHFFFAOYSA-N
    • SMILES: IC1C=CC(=C(C=1)C(=O)OCC(C)C)O

Computed Properties

  • Exact Mass: 319.99049
  • Monoisotopic Mass: 319.99094g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53

Isobutyl 2-hydroxy-5-iodobenzoate Pricemore >>

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